Cas no 218278-67-2 (Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester)
218278-67-2 structure
Product Name:Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester
CAS No:218278-67-2
MF:C7H14N2O3
MW:174.197661876678
CID:1404116
PubChem ID:57675179
Update Time:2025-04-20
Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester
- tert-butyl (3Z)-3-amino-3-hydroxyiminopropanoate
- 218278-67-2
- SCHEMBL3224669
- tert-Butyl 3-(hydroxyamino)-3-iminopropanoate
-
- Inchi: 1S/C7H14N2O3/c1-7(2,3)12-6(10)4-5(8)9-11/h11H,4H2,1-3H3,(H2,8,9)
- InChI Key: AKHKDZQXAXCAOZ-UHFFFAOYSA-N
- SMILES: O(C(C/C(=N/O)/N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 174.10052
- Monoisotopic Mass: 174.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 82.41
Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA01957-1g |
tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate |
218278-67-2 | 95% | 1g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | BA01957-5g |
tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate |
218278-67-2 | 95% | 5g |
$793.00 | 2024-04-20 | |
| A2B Chem LLC | BA01957-10g |
tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate |
218278-67-2 | 95% | 10g |
$1316.00 | 2024-04-20 |
Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Related Literature
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
218278-67-2 (Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk